Cas no 5426-83-5 ( )

• Product Name: &nbsp
• CAS No: 5426-83-5
• MF: C₁₆H₁₆O₄
• MW: 272.295845031738
• CID: 940366
• PubChem ID: 225199
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-benzodioxol-5-yl)-2-phenylpropane-1,3-diol
• AC1L5DV4
• AC1Q6ZWF
• AG-J-74431
• AR-1A9749
• CTK5A0263
• KST-1B6455
• NSC14340
• NSC-14340
• 5426-83-5
• DTXSID00279855
•  

• Inchi： 1S/C16H16O4/c17-9-13(11-4-2-1-3-5-11)16(18)12-6-7-14-15(8-12)20-10-19-14/h1-8,13,16-18H,9-10H2
• InChI Key： YRBMEEFWRODKNW-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C2C(=C1)OCO2)C(CO)C1C=CC=CC=1

Computed Properties

• Exact Mass: 272.10488
• Monoisotopic Mass: 272.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• Density: 1.314
• Boiling Point: 462.2°C at 760 mmHg
• Flash Point: 233.3°C
• Refractive Index: 1.634
• PSA: 58.92
• LogP: 2.22480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes